(3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine

• IUPAC Name: N'-[(3,4-dimethoxyphenyl)methyl]-N,N,N'-trimethylethane-1,2-diamine
• InChI: InChI=1S/C14H24N2O2/c1-15(2)8-9-16(3)11-12-6-7-13(17-4)14(10-12)18-5/h6-7,10H,8-9,11H2,1-5H3
• InChI Key: QKRUQAAUPSYDTE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CC1=CC(=C(C=C1)OC)OC
• Molecular Formula: C14H24N2O2
• DSSTOX Substance ID: DTXSID10968162
• Molecular Weight: 252.35 g/mol
• CAS RN: 5346-99-6

Description

(3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine, also known as DMBA, is a chemical compound that has been widely studied for its potential use in scientific research. DMBA is a derivative of the phenethylamine class of compounds and has been shown to have a range of interesting properties that make it useful in a variety of applications. In

Mechanism of Action

The exact mechanism of action of (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine is not fully understood, but it is believed to act as a potent agonist at the 5-HT2A receptor. This receptor is involved in the regulation of a range of physiological processes, including mood, cognition, and perception. By activating this receptor, (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine is thought to modulate the activity of the central nervous system, leading to a range of interesting effects.
Biochemical and Physiological Effects:
(3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine has been shown to have a range of interesting biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, leading to an increase in mood and motivation. It has also been shown to enhance cognitive function, including memory and learning. Additionally, (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine has been shown to have a potent analgesic effect, making it useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine is its potency and selectivity. It has been shown to have a potent effect on the central nervous system, making it useful in a range of scientific research applications. Additionally, (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine is relatively easy to synthesize, making it a cost-effective option for researchers. However, there are also some limitations to the use of (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine in lab experiments. It is a relatively new compound, and there is still much that is not fully understood about its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for the study of (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine. One promising area of research is in the development of new treatments for neurological disorders. (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine has been shown to have a potent effect on the central nervous system, and it may be useful in the treatment of a range of disorders, including depression, anxiety, and schizophrenia. Additionally, (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine may have potential as a pain reliever, making it useful in the treatment of chronic pain. Overall, there is still much to be learned about (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine, and further research is needed to fully understand its potential uses and limitations.

Synthesis Methods

(3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine can be synthesized through a multistep process that involves the reaction of 3,4-dimethoxybenzaldehyde with 2-(dimethylamino)ethylamine in the presence of a reducing agent. The resulting product is then treated with methyl iodide to form the final compound, (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine. The synthesis of (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine is relatively straightforward, and the compound can be produced in moderate to high yields.

Scientific Research Applications

(3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine has been shown to have a range of interesting properties that make it useful in a variety of scientific research applications. One of the most promising areas of research for (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine is in the field of neuroscience. (3,4-dimethoxybenzyl)[2-(dimethylamino)ethyl]methylamine has been shown to have a potent effect on the central nervous system, and it has been suggested that it may be useful in the treatment of a range of neurological disorders, including depression, anxiety, and schizophrenia.